4-(Difluoromethoxy)-3-ethoxybenzaldehyde

• IUPAC Name: 4-(difluoromethoxy)-3-ethoxybenzaldehyde
• InChI: InChI=1S/C10H10F2O3/c1-2-14-9-5-7(6-13)3-4-8(9)15-10(11)12/h3-6,10H,2H2,1H3
• InChI Key: GYRYHZYEFPCQIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OC(F)F
• Molecular Formula: C10H10F2O3
• DSSTOX Substance ID: DTXSID00351206
• Molecular Weight: 216.18 g/mol
• CAS No.: 162401-73-2

Description

4-(Difluoromethoxy)-3-ethoxybenzaldehyde (4-DMF-3-EA) is an organic compound that has recently been studied for its potential applications in a variety of scientific research areas. 4-DMF-3-EA is a colorless liquid with a boiling point of 156 °C and a melting point of -80 °C. It is a volatile organic compound that is widely used as a reagent in organic synthesis. In addition, 4-DMF-3-EA has been found to have potential uses in drug design and development, as well as in biochemistry and physiology.

Scientific Research Applications

• Vibrational Relaxation in Benzaldehyde Mixtures : A study focused on the molecular interaction in binary mixtures involving benzaldehyde derivatives, including 4-ethoxybenzaldehyde, analyzing vibrational relaxation using Raman spectroscopy. This research is relevant to understanding the molecular interactions in systems containing similar compounds like 4-(Difluoromethoxy)-3-ethoxybenzaldehyde (Ramakrishnan et al., 2009).

• Vibrational Dynamics of Benzaldehyde Derivatives : Another study explored the vibrational dynamics of 4-ethoxybenzaldehyde among other derivatives, using INS spectroscopy and DFT calculations. This research provides insights into the structural and dynamic properties of similar benzaldehyde compounds (Ribeiro-Claro et al., 2021).

• Regioselective Electrophilic Substitution : A study on 3,4,5-trimethoxybenzaldehyde derivatives examined their behavior under electron transfer conditions, which could be relevant for understanding the chemical behavior of this compound in similar contexts (Azzena et al., 1992).

• Hydrogen Bonds in Liquid Benzaldehyde : Research on 4-ethoxybenzaldehyde identified the presence of C−H···O intermolecular hydrogen bonds in the liquid phase, using spectroscopic techniques. This can be crucial for understanding similar hydrogen bonding phenomena in this compound (Marques et al., 2001).

• Crystal Structure of Benzaldehyde Derivatives : A study on the crystal structure of compounds derived from 4-ethoxybenzaldehyde can provide insights into the crystallographic aspects of similar compounds like this compound (Shi et al., 2008).

• Intermolecular Interactions in Benzaldehyde Derivatives : Research on 4-methoxybenzaldehyde investigated its structural and electronic properties, which could be analogous to those of this compound (Ghalla et al., 2018).

Safety and Hazards

4-(Difluoromethoxy)benzaldehyde may cause skin irritation and serious eye irritation. It may cause an allergic skin reaction and may cause respiratory irritation. It is toxic if swallowed, in contact with skin, or if inhaled.

Future Directions

The development of phosphodiesterase-4 inhibitors, which includes compounds like 4-(Difluoromethoxy)benzaldehyde, has been a focus of recent research. These inhibitors have been widely studied as therapeutics for the treatment of various diseases such as chronic obstructive pulmonary disease.